N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-1-naphthamide

• IUPAC Name: N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C18H18N2O2/c1-20-11-5-10-16(20)17(21)12-19-18(22)15-9-4-7-13-6-2-3-8-14(13)15/h2-11,17,21H,12H2,1H3,(H,19,22)
• InChI Key: FGHHNGGBMHJJNB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C2=CC=CC3=CC=CC=C32)O
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-1-naphthamide, also known as HPPN, is a chemical compound that has been widely studied in scientific research. It is a synthetic compound that can be used to investigate various biological processes and has potential applications in the development of new drugs.

Scientific Research Applications

Synthesis and Structural Analysis

Research into the synthesis and structure of related enaminones and Schiff bases provides foundational knowledge on the manipulation and characterization of similar compounds. The study by Brbot-Šaranović et al. (2001) elucidates the synthesis of two isomeric enaminones through the reaction of specific precursors, highlighting the relevance of tautomerism and the importance of intramolecular hydrogen bonds for the stability and structure of these compounds (Brbot-Šaranović et al., 2001). Such insights are valuable for understanding the chemical behavior and potential applications of N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-1-naphthamide in various contexts.

Materials Science and Solar Cell Applications

In the field of materials science, particularly in the development of solar cells, naphthalene diimide (NDI)-based polymers have shown significant promise. A study by Hong‐I Kim et al. (2018) developed a novel NDI-based polymer for use as the electron transport layer (ETL) in inverted perovskite solar cells, demonstrating improved performance and stability compared to traditional fullerene-based ETLs (Hong‐I Kim et al., 2018). This research underscores the potential of N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-1-naphthamide and structurally related compounds in enhancing the efficiency and durability of photovoltaic devices.

Medicinal Chemistry and Drug Design

In medicinal chemistry, the structural motifs present in N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-1-naphthamide are found in compounds with significant biological activity. Kurt et al. (2020) synthesized and characterized novel Schiff base ligands and their metal complexes, investigating their DNA binding properties and potential as drug candidates (Kurt et al., 2020). Such studies illuminate the role of naphthyl and pyrrolyl groups in modulating the interaction with biological targets, relevant for the design of new therapeutics.